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Compound of Interest

Compound Name: Carbobenzoxyglycylglycine

Cat. No.: B103884 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Z-Gly-Gly-OH, also known as Z-Glycylglycine, is a dipeptide derivative commonly used in

peptide synthesis, biochemical assays, and as a building block in pharmaceutical development.

[1] Proper preparation of a stock solution is a critical first step for ensuring accuracy and

reproducibility in downstream applications. This document provides a detailed protocol for the

preparation, handling, and storage of Z-Gly-Gly-OH stock solutions.

Chemical Properties and Handling
A summary of the key properties of Z-Gly-Gly-OH is provided below. This data is essential for

accurate calculations and proper handling.
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Property Value Reference

Synonyms

Z-glycyl-glycine, 2-(2-

(Benzyloxycarbonylamino)acet

amido)acetic acid

[1]

Molecular Formula C₁₂H₁₄N₂O₅ [1]

Molecular Weight 266.25 g/mol [1]

Appearance White to off-white powder [1]

Purity ≥ 97% (HPLC) [1]

Melting Point 178-184 °C [1]

Storage (Lyophilized) Store at 0-8 °C [1]

Storage (Solution)

Short-term (weeks) at 2-8°C;

Long-term (months) at -20°C

or -80°C

[2][3]

Experimental Protocol: Stock Solution Preparation
This protocol details the steps to solubilize lyophilized Z-Gly-Gly-OH powder to create a high-

concentration stock solution. Z-Gly-Gly-OH has a free carboxylic acid group, making it an acidic

peptide. Therefore, solubility can be enhanced in slightly basic solutions if dissolution in water

is difficult.

3.1. Materials and Equipment

Z-Gly-Gly-OH powder

Sterile, high-purity water (e.g., Milli-Q or equivalent)

Dimethyl sulfoxide (DMSO), ≥99.5% purity

Ammonium bicarbonate (NH₄HCO₃)

Analytical balance
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Microcentrifuge tubes or vials

Sterile pipette tips

Vortex mixer

Bath sonicator

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Safety Precautions

Always wear appropriate PPE, including safety glasses and gloves, when handling chemical

reagents.

Handle the lyophilized powder in a clean, controlled environment to prevent contamination.

[4]

Consult the Safety Data Sheet (SDS) for Z-Gly-Gly-OH before starting any work.

3.3. Step-by-Step Reconstitution Protocol

Equilibration: Before opening, allow the vial of lyophilized Z-Gly-Gly-OH to equilibrate to

room temperature for at least 20 minutes.[2][5] This prevents condensation of atmospheric

moisture, which can affect the stability and weighing of the peptide.

Centrifugation: Briefly centrifuge the vial (e.g., at 10,000 x g for 1-2 minutes) to ensure all the

powder is collected at the bottom of the container.[5]

Weighing: Carefully weigh the desired amount of Z-Gly-Gly-OH powder using an analytical

balance and transfer it to a sterile microcentrifuge tube or vial.

Solvent Selection and Addition (Method A - Preferred): a. To prepare a 10 mM stock solution,

calculate the required volume of solvent.

Volume (L) = [Mass (g) / 266.25 ( g/mol )] / 0.010 (mol/L) b. Add a small amount of DMSO
(e.g., 10-20% of the final volume) to the powder. c. Vortex gently to dissolve the peptide
completely. The benzyloxycarbonyl group imparts some hydrophobicity, making DMSO an
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effective initial solvent.[5] d. Slowly add sterile, high-purity water dropwise while gently
vortexing until the final desired concentration is reached.[6][7] This gradual dilution helps
prevent the peptide from precipitating out of the solution.

Solvent Selection and Addition (Method B - Alternative): a. Attempt to dissolve the peptide

directly in sterile, high-purity water. b. If the peptide does not fully dissolve, sonicate the

solution in a bath sonicator for 5-10 minutes.[5] Chilling the tube on ice between sonications

can minimize peptide degradation.[5] c. If solubility remains an issue, prepare a 10 mM

solution of ammonium bicarbonate in sterile water. Add this basic solution to the peptide and

mix gently. The basic pH will deprotonate the carboxylic acid group, increasing its solubility in

aqueous media.[5]

Verification: Ensure the final solution is clear and free of any visible particulates. If particles

remain, the peptide is not fully dissolved.[4]

Aliquoting and Storage: a. To avoid repeated freeze-thaw cycles, which can degrade the

peptide, aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes.[3] b. For short-term storage (up to two weeks), store the aliquots at 2-8°C. c. For long-

term storage (several months), store the aliquots at -20°C or -80°C.[2][3]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for preparing the Z-Gly-Gly-OH stock

solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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